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Compound of Interest

Compound Name: L-Allooctopine

Cat. No.: B128377 Get Quote

For Researchers, Scientists, and Drug Development Professionals

L-Allooctopine, a derivative of alanine, presents as a subject of interest for novel compound

research. This technical guide consolidates the currently available physicochemical data for L-
Allooctopine and outlines a generalized framework for its potential investigation, given the

limited specific experimental data in publicly accessible literature.

Physicochemical Properties
A clear understanding of a compound's basic molecular characteristics is the foundation of all

further research. The molecular formula and weight of L-Allooctopine are summarized below.

Property Value

Molecular Formula C₉H₁₈N₄O₄

Molecular Weight 246.26 g/mol [1][2]

Monoisotopic Mass 246.13280507 u

Biological Activity and Signaling Pathways: An Area
for Future Research
As of the latest literature review, specific signaling pathways and detailed biological functions

for L-Allooctopine have not been elucidated. The current body of public domain research does

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b128377?utm_src=pdf-interest
https://www.benchchem.com/product/b128377?utm_src=pdf-body
https://www.benchchem.com/product/b128377?utm_src=pdf-body
https://www.benchchem.com/product/b128377?utm_src=pdf-body
https://www.benchchem.com/product/b128377?utm_src=pdf-body
https://www.kegg.jp/kegg-bin/show_pathway?alo04920
https://www.researchgate.net/figure/ALOX5-depletion-affects-signaling-pathways-required-for-LSC-survival-and-function-A_fig3_360151590
https://www.benchchem.com/product/b128377?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


not yet provide established experimental workflows or protocols directly pertaining to this

molecule. Its structural relationship to octopine, a known compound involved in metabolic

processes in some invertebrates, suggests a potential, though unexplored, role in related

biological systems.

A General Framework for Investigation
For a novel compound such as L-Allooctopine, a structured investigatory workflow is

essential. The following diagram illustrates a hypothetical, generalized experimental approach

that could be employed to characterize its biological activity and mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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